N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide
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Overview
Description
N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide, also known as HMBB, is a benzoxazole derivative that has been extensively studied for its potential applications in various fields of scientific research. HMBB has been found to exhibit a range of biochemical and physiological effects, which make it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide is not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of cholesterol, which may contribute to its observed effects on lipid metabolism.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce serum cholesterol and triglyceride levels in animal models, which may have potential applications in the treatment of hyperlipidemia. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the prevention and treatment of various inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide in laboratory experiments is its well-established synthesis method, which allows for easy and reproducible preparation of the compound. Additionally, this compound has been found to exhibit a range of biochemical and physiological effects, which make it a versatile tool for studying various aspects of lipid metabolism, inflammation, and oxidative stress. However, one limitation of using this compound in laboratory experiments is its relatively low solubility in water, which may limit its utility in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide. One area of interest is the development of this compound-based therapeutics for the treatment of hyperlipidemia and other lipid metabolism-related disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify additional biochemical and physiological effects of the compound. Finally, the development of new synthesis methods for this compound and related compounds may allow for the creation of more potent and selective analogs with improved pharmacological properties.
Synthesis Methods
The synthesis of N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide involves a multistep process that starts with the reaction of 2-aminobenzoic acid with acetic anhydride to form an acetylated intermediate. This intermediate is then reacted with 2-bromo-3-methylbutan-2-ol to form the desired product, this compound.
Scientific Research Applications
N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit a range of biochemical and physiological effects, which make it a promising candidate for use in laboratory experiments.
properties
IUPAC Name |
N-[(2S)-1-hydroxy-3-methylbutan-2-yl]-2,1-benzoxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-8(2)11(7-16)14-13(17)12-9-5-3-4-6-10(9)15-18-12/h3-6,8,11,16H,7H2,1-2H3,(H,14,17)/t11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODLAWTSRVATPFT-LLVKDONJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CO)NC(=O)C1=C2C=CC=CC2=NO1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](CO)NC(=O)C1=C2C=CC=CC2=NO1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.